Cas no 764642-23-1 (3-(4,6-Dimethyl-2-oxopyrimidin-1(2H)-yl)propanoic acid)

• Product Name: 3-(4,6-Dimethyl-2-oxopyrimidin-1(2H)-yl)propanoic acid
• CAS No: 764642-23-1
• MF: C₉H₁₂N₂O₃
• MW: 196.203182220459
• MDL: MFCD00449304
• CID: 1067878
• Update Time: 2025-11-01

3-(4,6-Dimethyl-2-oxopyrimidin-1(2H)-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(4,6-Dimethyl-2-oxopyrimidin-1(2H)-yl)propanoic acid
• 3-(4,6-Dimethyl-2-oxo-2H-pyrimidin-1-yl)-propionic acid
• 3-(4,6-Dimethyl-2-oxo-2H-pyrimidin-1-yl)-propionic acid hydrochloride
• 3-(4,6-dimethyl-2-oxopyrimidin-1(2H)-yl)propanoic acid(SALTDATA: HCl)
• 3-(4,6-dimethyl-2-oxopyrimidin-1-yl)propanoic acid
• 3-(4,6-dimethyl-2-oxohydropyrimidinyl)propanoic acid
• AC1O5IAN
• CBDivE_012594
• CTK5E2969
• STOCK6S-28782

• MDL： MFCD00449304
• Inchi： 1S/C9H12N2O3/c1-6-5-7(2)11(9(14)10-6)4-3-8(12)13/h5H,3-4H2,1-2H3,(H,12,13)
• InChI Key： YABWUHTZYHYWMR-UHFFFAOYSA-N
• SMILES： O=C1N=C(C)C=C(C)N1CCC(=O)O

Computed Properties

• Exact Mass: 196.08500
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3

Experimental Properties

• Density: 1.26
• Boiling Point: 366.1°C at 760 mmHg
• Flash Point: 175.2°C
• Refractive Index: 1.569
• PSA: 72.19000
• LogP: 0.33480

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidones

Additional information on 3-(4,6-Dimethyl-2-oxopyrimidin-1(2H)-yl)propanoic acid

3-(4,6-Dimethyl-2-oxopyrimidin-1(2H)-yl)propanoic Acid: A Comprehensive Overview

3-(4,6-Dimethyl-2-oxopyrimidin-1(2H)-yl)propanoic acid (CAS No. 764642-23-1) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique chemical structure, has garnered attention for its potential therapeutic properties and biological activities. In this article, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements associated with this compound.

Chemical Structure and Properties

3-(4,6-Dimethyl-2-oxopyrimidin-1(2H)-yl)propanoic acid is a small molecule with a molecular formula of C₁₀H₁₃N₃O₃. The compound features a propanoic acid moiety attached to a 4,6-dimethyl-2-oxopyrimidine ring. This unique structure confers the molecule with specific chemical and physical properties that make it an attractive candidate for various applications. The presence of the carboxylic acid group imparts acidic properties to the molecule, while the pyrimidine ring provides structural rigidity and potential binding sites for interactions with biological targets.

The compound is soluble in common organic solvents such as dimethyl sulfoxide (DMSO) and ethanol, which facilitates its use in various experimental setups. Additionally, its stability under standard laboratory conditions makes it suitable for long-term storage and use in research settings.

Synthesis Methods

The synthesis of 3-(4,6-dimethyl-2-oxopyrimidin-1(2H)-yl)propanoic acid has been extensively studied, and several methods have been reported in the literature. One common approach involves the reaction of 4,6-dimethylpyrimidin-2(1H)-one with an appropriate propanoyl chloride derivative. This reaction typically proceeds via a nucleophilic substitution mechanism, resulting in the formation of the desired product.

An alternative synthetic route involves the condensation of 4,6-dimethylpyrimidin-2(1H)-one with malonic acid or its derivatives. This method offers advantages in terms of yield and purity, making it a preferred choice for large-scale production. Recent advancements in synthetic chemistry have also led to the development of more efficient and environmentally friendly methods for synthesizing this compound.

Biological Activities

3-(4,6-Dimethyl-2-oxopyrimidin-1(2H)-yl)propanoic acid has been investigated for its potential biological activities, including anti-inflammatory, anti-cancer, and neuroprotective properties. Studies have shown that this compound can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α), making it a promising candidate for treating inflammatory diseases.

In cancer research, 3-(4,6-dimethyl-2-oxopyrimidin-1(2H)-yl)propanoic acid has demonstrated cytotoxic effects against various cancer cell lines. Mechanistic studies have revealed that the compound can induce apoptosis through the activation of caspase pathways and the modulation of cell cycle progression. These findings suggest that this compound may have therapeutic potential in cancer therapy.

In addition to its anti-inflammatory and anti-cancer properties, recent research has also explored the neuroprotective effects of 3-(4,6-dimethyl-2-oxopyrimidin-1(2H)-yl)propanoic acid. Studies have shown that this compound can protect neurons from oxidative stress-induced damage and improve cognitive function in animal models of neurodegenerative diseases such as Alzheimer's disease.

Clinical Applications and Research Advancements

The therapeutic potential of 3-(4,6-dimethyl-2-oxopyrimidin-1(2H)-yl)propanoic acid has led to increased interest in its clinical applications. Preclinical studies have demonstrated promising results in various disease models, paving the way for further clinical trials. Current research efforts are focused on optimizing the pharmacokinetic properties of this compound to enhance its bioavailability and reduce potential side effects.

In addition to preclinical studies, several clinical trials are underway to evaluate the safety and efficacy of 3-(4,6-dimethyl-2-oxopyrimidin-1(2H)-yl)propanoic acid in human subjects. These trials aim to validate the promising findings from preclinical studies and provide valuable insights into the potential therapeutic uses of this compound.

Conclusion

3-(4,6-Dimethyl-2-oxopyrimidin-1(2H)-yl)propanoic acid (CAS No. 764642-23-1) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure confers specific properties that make it an attractive candidate for various applications. Ongoing research continues to uncover new biological activities and therapeutic potentials of this compound, highlighting its importance in advancing our understanding of disease mechanisms and developing novel treatments.